Cas no 2172280-87-2 (3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2172280-87-2
• MF: C₁₃H₁₄F₂O₃
• MW: 256.245271205902
• CID: 6149782
• PubChem ID: 165503234
• Update Time: 2025-08-04

3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1460928
• 2172280-87-2

• Inchi： 1S/C13H14F2O3/c1-8-3-4-10(18-2)9(5-8)12(11(16)17)6-13(14,15)7-12/h3-5H,6-7H2,1-2H3,(H,16,17)
• InChI Key： XBCRTQVARSGOGK-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C2C=C(C)C=CC=2OC)C1)F

Computed Properties

• Exact Mass: 256.09110063g/mol
• Monoisotopic Mass: 256.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid

3,3-Difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

CAS No. 2172280-87-2, also known as 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutane carboxylic acids and is characterized by its unique structural features, including the presence of difluoro and methoxy substituents. These characteristics make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The molecular structure of 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid is composed of a cyclobutane ring with two fluorine atoms at the 3-position, a methoxy group at the 2-position of the phenyl ring, and a methyl group at the 5-position of the same phenyl ring. The carboxylic acid functional group at the 1-position of the cyclobutane ring further enhances its reactivity and potential for conjugation with biological targets.

Recent studies have highlighted the potential of 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory effects, 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid has shown promise in neurodegenerative disease research. A study conducted by researchers at Harvard University found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term use in clinical settings.

In terms of synthetic chemistry, 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid can be synthesized through a multi-step process involving the coupling of difluorocyclobutane with a substituted phenol followed by carboxylation. The synthesis route has been optimized to achieve high yields and purity, ensuring consistent quality for both research and commercial applications.

The potential applications of 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid extend beyond its direct therapeutic uses. It has also been explored as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers at the University of California have used this compound as a key intermediate in the development of novel anticancer agents that target specific signaling pathways involved in tumor growth and metastasis.

In conclusion, 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2172280-87-2) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.